Cas no 99585-13-4 (Methyl 5-chloro-2-methylbenzoate)

Methyl 5-chloro-2-methylbenzoate structure
99585-13-4 structure
Product Name:Methyl 5-chloro-2-methylbenzoate
CAS No:99585-13-4
MF:C9H9ClO2
MW:184.619561910629
MDL:MFCD09831993
CID:1003364
Update Time:2025-04-20

Methyl 5-chloro-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 5-chloro-2-methylbenzoate
    • 5-CHLORO-2-METHYL-BENZOIC ACID METHYL ESTER
    • Benzoic acid, 5-chloro-2-methyl-, methyl ester
    • KSC495M3N
    • Methyl5-Chloro-2-methylbenzoate
    • methyl 2-methyl-5-chlorobenzoate
    • HMGNABFNVYLVMD-UHFFFAOYSA-N
    • CL8578
    • 4306AJ
    • TRA0077881
    • SY016955
    • AB0053819
    • 5-Chloro-2-methylbenzoic acid methyl ester
    • ST24047990
    • MDL： MFCD09831993
    • Inchi： 1S/C9H9ClO2/c1-6-3-4-7(10)5-8(6)9(11)12-2/h3-5H,1-2H3
    • InChI Key： HMGNABFNVYLVMD-UHFFFAOYSA-N
    • SMILES： ClC1C=CC(C)=C(C(=O)OC)C=1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 170
  • XLogP3: 3.4
  • Topological Polar Surface Area: 26.3

Methyl 5-chloro-2-methylbenzoate Pricemore >>

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Methyl 5-chloro-2-methylbenzoate Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:99585-13-4)Methyl 5-chloro-2-methylbenzoate
Order Number:A858446
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:12
Price ($):230.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:99585-13-4)Methyl 5-chloro-2-methylbenzoate
A858446
Purity:99%
Quantity:25g
Price ($):230.0
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